Cas no 57624-50-7 (3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene)

• Product Name: 3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene
• CAS No: 57624-50-7
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 344791
• PubChem ID: 568727
• Update Time: 2025-04-19

3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene
• DTXSID50340948
• 57624-50-7
• OXUXDPIGNIPVQO-UHFFFAOYSA-N

• Inchi： 1S/C14H20O4/c1-2-13-10-14(3-1)12-18-9-7-16-5-4-15-6-8-17-11-13/h1-3,10H,4-9,11-12H2
• InChI Key： OXUXDPIGNIPVQO-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCC2=CC=CC(=C2)C1

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92